Cas no 218920-94-6 (Benzenesulfonamide, N-(cyanomethyl)-4-fluoro-)
218920-94-6 structure
Product Name:Benzenesulfonamide, N-(cyanomethyl)-4-fluoro-
CAS No:218920-94-6
MF:C8H7FN2O2S
MW:214.216783761978
CID:1409272
Update Time:2024-08-15
Benzenesulfonamide, N-(cyanomethyl)-4-fluoro- Chemical and Physical Properties
Names and Identifiers
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- Benzenesulfonamide, N-(cyanomethyl)-4-fluoro-
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- Inchi: 1S/C8H7FN2O2S/c9-7-1-3-8(4-2-7)14(12,13)11-6-5-10/h1-4,11H,6H2
- InChI Key: WOQNKTCSZAIXCS-UHFFFAOYSA-N
- SMILES: C1(S(NCC#N)(=O)=O)=CC=C(F)C=C1
Computed Properties
- Exact Mass: 214.02131
Experimental Properties
- Density: 1.389±0.06 g/cm3(Predicted)
- Melting Point: 72 °C
- Boiling Point: 370.8±52.0 °C(Predicted)
- PSA: 69.96
- pka: 6.82±0.50(Predicted)
Benzenesulfonamide, N-(cyanomethyl)-4-fluoro- Related Literature
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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